Cas no 1361556-20-8 (2-Amino-3-(2,3,4-trichlorophenyl)pyridine)

• Product Name: 2-Amino-3-(2,3,4-trichlorophenyl)pyridine
• CAS No: 1361556-20-8
• MF: C₁₁H₇Cl₃N₂
• MW: 273.545679330826
• CID: 4968714
• Update Time: 2025-06-10

2-Amino-3-(2,3,4-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(2,3,4-trichlorophenyl)pyridine

• Inchi： 1S/C11H7Cl3N2/c12-8-4-3-6(9(13)10(8)14)7-2-1-5-16-11(7)15/h1-5H,(H2,15,16)
• InChI Key： YKLABDNACFHFPP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1=CC=CN=C1N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 4
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-3-(2,3,4-trichlorophenyl)pyridine

Introduction to 2-Amino-3-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361556-20-8) and Its Emerging Applications in Chemical Biology

2-Amino-3-(2,3,4-trichlorophenyl)pyridine, identified by its CAS number 1361556-20-8, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the pyridine class of molecules, which are widely recognized for their versatility in medicinal chemistry and drug discovery. The presence of a chloro-substituted phenyl ring and an amino group on the pyridine core imparts distinct reactivity and biological activity, making it a valuable scaffold for developing novel therapeutic agents.

The structural motif of 2-Amino-3-(2,3,4-trichlorophenyl)pyridine encompasses several key functional groups that contribute to its potential biological roles. The amino group (–NH₂) is a common pharmacophore in drug design, often involved in hydrogen bonding interactions with biological targets. Additionally, the trichlorophenyl ring introduces electrophilic centers that can participate in various chemical reactions, including nucleophilic substitution and coordination with metal ions. These features make the compound a promising candidate for further exploration in the development of small-molecule inhibitors and modulators.

In recent years, there has been growing interest in leveraging computational chemistry and high-throughput screening techniques to identify novel bioactive compounds. 2-Amino-3-(2,3,4-trichlorophenyl)pyridine has been subjected to virtual screening campaigns to evaluate its potential as an inhibitor of kinases and other enzymes implicated in cancer progression. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain tyrosine kinases by competing with ATP binding sites or by stabilizing enzyme-inhibitor complexes. Such findings align with the broader trend of utilizing structure-based drug design approaches to optimize lead compounds.

Moreover, the compound's ability to cross the blood-brain barrier has been explored in preclinical models. Pyridine derivatives are known for their favorable pharmacokinetic profiles, and modifications such as chloro substitution can enhance lipophilicity while maintaining solubility. This balance is critical for achieving effective brain penetration, which is essential for treating neurological disorders. Research indicates that 2-Amino-3-(2,3,4-trichlorophenyl)pyridine may serve as a precursor for designing neuroprotective agents or antipsychotic drugs by targeting neurotransmitter receptors or ion channels.

Another area of interest lies in the compound's potential applications in antimicrobial therapy. The chloro-substituted phenyl ring can disrupt bacterial cell membranes or interfere with essential metabolic pathways. Comparative studies have shown that derivatives of this class exhibit broad-spectrum activity against Gram-positive and Gram-negative bacteria. This makes 2-Amino-3-(2,3,4-trichlorophenyl)pyridine a candidate for developing novel antibiotics or combination therapies to combat drug-resistant pathogens.

The synthesis of 2-Amino-3-(2,3,4-trichlorophenyl)pyridine involves multi-step organic transformations that highlight its synthetic utility. Key synthetic routes include nucleophilic aromatic substitution on 2-chloro-3-(trichloromethyl)pyridine followed by ammonia-mediated amination. Advances in catalytic methods have enabled more efficient and sustainable production processes, reducing waste generation and improving yield. These innovations are consistent with the industry's push toward green chemistry principles.

From a mechanistic standpoint, the reactivity of 2-Amino-3-(2,3,4-trichlorophenyl)pyridine has been investigated using spectroscopic techniques such as NMR and mass spectrometry. These studies reveal insights into how the compound interacts with biological targets at the molecular level. For instance, X-ray crystallography has been employed to determine the binding conformation of this molecule within enzyme active sites. Such structural information is invaluable for guiding medicinal chemists in optimizing potency and selectivity.

The compound's role in material science has also emerged as an area of exploration. Pyridine-based polymers exhibit interesting electronic properties due to their conjugated systems and redox-active centers. Functionalization with electron-withdrawing groups like chlorine enhances charge transport capabilities, making 2-Amino-3-(2,3,4-trichlorophenyl)pyridine relevant for designing organic semiconductors or light-emitting diodes (OLEDs). These applications underscore the interdisciplinary nature of modern chemical research.

In conclusion, 2-Amino-3-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361556-20-8) represents a structurally intriguing molecule with diverse potential applications across pharmaceuticals、biotechnology、and materials science。Ongoing research continues to uncover new therapeutic uses and synthetic pathways for this compound，underscoring its importance as a building block for innovative chemical solutions.